Cas no 1344236-68-5 (1-(bromomethyl)-1-(hexyloxy)-3-methylcyclohexane)

1-(Bromomethyl)-1-(hexyloxy)-3-methylcyclohexane is a brominated cyclohexane derivative featuring both bromomethyl and hexyloxy functional groups. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of more complex molecules. The presence of the bromomethyl group enhances its reactivity, making it suitable for nucleophilic substitution reactions, while the hexyloxy substituent contributes to its lipophilic character. The 3-methylcyclohexane backbone provides structural rigidity, which can influence stereochemical outcomes in synthesis. This compound may find applications in pharmaceuticals, agrochemicals, or materials science, where tailored cyclohexane-based scaffolds are required. Careful handling is advised due to the reactivity of the bromomethyl moiety.
1-(bromomethyl)-1-(hexyloxy)-3-methylcyclohexane structure
1344236-68-5 structure
Product Name:1-(bromomethyl)-1-(hexyloxy)-3-methylcyclohexane
CAS No:1344236-68-5
MF:C14H27BrO
MW:291.267584085464
CID:6216478
PubChem ID:63473695
Update Time:2025-05-22

1-(bromomethyl)-1-(hexyloxy)-3-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

    • 1-(bromomethyl)-1-(hexyloxy)-3-methylcyclohexane
    • AKOS012781583
    • 1344236-68-5
    • EN300-1134032
    • Inchi: 1S/C14H27BrO/c1-3-4-5-6-10-16-14(12-15)9-7-8-13(2)11-14/h13H,3-12H2,1-2H3
    • InChI Key: UHRYBSOBJSFKQW-UHFFFAOYSA-N
    • SMILES: BrCC1(CCCC(C)C1)OCCCCCC

Computed Properties

  • Exact Mass: 290.12453g/mol
  • Monoisotopic Mass: 290.12453g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 9.2Ų

1-(bromomethyl)-1-(hexyloxy)-3-methylcyclohexane Pricemore >>

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Additional information on 1-(bromomethyl)-1-(hexyloxy)-3-methylcyclohexane

Comprehensive Overview of 1-(bromomethyl)-1-(hexyloxy)-3-methylcyclohexane (CAS No. 1344236-68-5)

1-(bromomethyl)-1-(hexyloxy)-3-methylcyclohexane (CAS No. 1344236-68-5) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique bromomethyl and hexyloxy functional groups, is widely utilized as an intermediate in the synthesis of complex molecules. Its molecular structure, featuring a 3-methylcyclohexane backbone, offers versatility in chemical reactions, making it a valuable asset for researchers and industrial applications alike.

In recent years, the demand for 1-(bromomethyl)-1-(hexyloxy)-3-methylcyclohexane has surged due to its role in the development of advanced materials and pharmaceuticals. The compound's bromomethyl group is particularly noteworthy, as it serves as a reactive site for nucleophilic substitution reactions, enabling the creation of diverse derivatives. This property aligns with the growing interest in custom synthesis and tailor-made chemicals, which are pivotal in addressing modern challenges in drug discovery and material innovation.

One of the key trends driving the popularity of CAS No. 1344236-68-5 is the rise of green chemistry and sustainable practices. Researchers are increasingly exploring eco-friendly synthetic routes, and this compound's potential for low-waste production has positioned it as a candidate for sustainable chemical processes. Additionally, its application in high-performance polymers and liquid crystals has sparked interest among material scientists, particularly in the development of next-generation displays and optical devices.

The compound's hexyloxy moiety also contributes to its solubility in organic solvents, a feature highly sought after in formulation chemistry. This attribute is critical in industries such as coatings, adhesives, and inks, where solubility and compatibility are paramount. Furthermore, the 3-methylcyclohexane structure provides steric stability, enhancing the compound's utility in catalysis and asymmetric synthesis, areas that are currently at the forefront of chemical research.

From an analytical perspective, 1-(bromomethyl)-1-(hexyloxy)-3-methylcyclohexane is often characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and consistency, which are essential for reproducible results in both academic and industrial settings. The availability of high-quality CAS No. 1344236-68-5 has also facilitated its adoption in high-throughput screening and combinatorial chemistry, where reliability is crucial.

In conclusion, 1-(bromomethyl)-1-(hexyloxy)-3-methylcyclohexane (CAS No. 1344236-68-5) stands out as a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features, combined with its relevance to contemporary research themes like sustainability and advanced materials, make it a subject of ongoing exploration. As the chemical industry continues to evolve, this compound is poised to play an increasingly important role in shaping future innovations.

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